(Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-amine

• CAS RN: 144019-14-7
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: tert-butyl N-[(Z)-but-2-enyl]carbamate
• InChI: InChI=1S/C9H17NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h5-6H,7H2,1-4H3,(H,10,11)/b6-5-
• InChI Key: YQEOMPQSOWBOME-WAYWQWQTSA-N
• Isomeric SMILES: C/C=C\CNC(=O)OC(C)(C)C
• SMILES: CC=CCNC(=O)OC(C)(C)C

Description

(Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-amine, also known as Boc-2-Butenylamine, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism Of Action

(Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine is an amine that can act as a nucleophile in various reactions. It can undergo nucleophilic addition reactions with electrophiles, such as carbonyl compounds, to form imines or enamines. It can also undergo nucleophilic substitution reactions with alkyl halides to form secondary or tertiary amines.

Biochemical And Physiological Effects

(Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine has been shown to exhibit various biochemical and physiological effects, including inhibition of proteasome activity, induction of apoptosis, and modulation of immune responses. It has also been studied for its potential anti-cancer and anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

(Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine has several advantages for lab experiments, including its versatility as a building block for the synthesis of various compounds and its potential applications in drug development. However, it also has some limitations, such as its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of (Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine, including:
1. Development of new synthetic methods for the preparation of (Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine and its derivatives.
2. Investigation of the potential anti-cancer and anti-inflammatory properties of (Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine and its derivatives.
3. Study of the mechanism of action of (Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine in various biological processes.
4. Exploration of the potential applications of (Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine in drug development, particularly in the design of new proteasome inhibitors.
5. Evaluation of the toxicity and pharmacokinetics of (Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine and its derivatives in animal models.
In conclusion, (Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine is a versatile and promising compound that has been extensively studied for its potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on (Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine and its derivatives is warranted to fully understand their potential applications in drug development and biological processes.

Synthesis Methods

(Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine can be synthesized through a multi-step process that involves the reaction of tert-butyl acrylate with lithium diisopropylamide, followed by the addition of 2-butenylamine. The resulting product is then treated with trifluoroacetic acid to remove the Boc protecting group and obtain the final compound.

Scientific Research Applications

(Z)-N-[(tert-Butyloxy)carbonyl]-2-buten-1-aminelamine has been widely used in scientific research as a building block for the synthesis of various compounds, including amino acids, peptides, and heterocycles. It has also been studied for its potential applications in the development of new drugs and as a tool for studying biological processes.